Smolecule

Theoretical Framework & Proof-of-Concept
Specifications & Pricing

meconic acid spectroscopic data NMR IR

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 497-59-6
Cat. No.: S583550

Compound Focus: Meconic acid

Get Quote

Chemical Identity of Meconic Acid

The table below summarizes the key identifiers and basic chemical information for meconic Acid.

Property Description
IUPAC Name 3-hydroxy-4-oxopyran-2,6-dicarboxylic acid [1] [2]
CAS Number 497-59-6 [1] [3]

Molecular Formula

Molecular Weight

Canonical SMILES

Natural Source

C7H407 [1] [2]

200.10 g/mol [1] [2]

C1=C(OC(=C(C1=0)0)C(=0)0)C(=0)O [1]

Papaver somniferum (Opium poppy) [1] [2]

Available Spectroscopic Data & Protocols

The search results confirm the use of NMR for characterization and provide a detailed historical protocol for

Ultraviolet (UV) spectroscopy.
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Nuclear Magnetic Resonance (NMR)

Research confirms that structure elucidation of meconic acid and its derivatives was performed using 1H,
13C NMR and mass analyses [4]. However, the specific numerical chemical shift (§) values, multiplicity, or

integration data for the NMR spectra are not provided in the available search results.

Ultraviolet (UV) Spectroscopy

A detailed experimental procedure for obtaining UV spectra of narcotics and related compounds, applicable

to meconic acid, is available from a 1954 UNODC bulletin [5]. The following diagram outlines the general

workflow:
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Start: Prepare Sample

'

Weigh ~12.5 mg compound

:

Transfer to 25 mL
volumetric flask

:

Dilute to volume with
spectrally pure solvent

:

Create 1:5 dilution
(0.1 g/L working solution)

:

Preliminary Scan
(205-340 nm)

Click to download full resolution via product page
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UV Spectroscopy Experimental Workflow

Key details of the methodology include:

e Apparatus: Beckman DU model ultraviolet spectrophotometer with 1 cm silica absorption cells [5].
e Solvent: Reagent grade absolute ethanol was the most common solvent used. Other solvents like

0.02 N HClI or distilled water were used for compounds insoluble in ethanol [5].

Procedure: The goal is to adjust the concentration so that the absorbance values at the maxima
fall within the range of 0.250 to 0.600 for optimal instrument response. Detailed scans are then
performed at intervals of 0.5 to 2 nm [5].

Data Presentation: The bulletin notes that spectral data can be plotted using various ordinate values,
including Molecular Extinction Coefficient (€) and log €, which expands the visibility of weaker
absorption bands [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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